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Compound of Interest

Compound Name: SNAP 398299

Cat. No.: B610897 Get Quote

Essential guidelines for the safe handling and disposal of S-Nitroso-N-Acetyl-D,L-Penicillamine

(SNAP) in a laboratory setting, ensuring the safety of personnel and environmental protection.

For researchers, scientists, and drug development professionals, the proper management of

chemical waste is a critical component of laboratory safety and operational excellence. This

document provides detailed procedures for the safe disposal of SNAP 398299, chemically

known as S-Nitroso-N-Acetyl-D,L-Penicillamine (CAS Number: 67776-06-1). Adherence to

these protocols is essential to mitigate risks associated with this compound.

Chemical and Physical Properties
S-Nitroso-N-Acetyl-D,L-Penicillamine (SNAP) is a light-sensitive, thermally unstable S-

nitrosothiol that serves as a nitric oxide (NO) donor. Understanding its properties is key to safe

handling and disposal.
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Property Value

CAS Number 67776-06-1

Molecular Formula C₇H₁₂N₂O₄S

Molecular Weight 220.25 g/mol

Appearance Greenish crystalline solid

Hazards
Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1]

Stability

Unstable in solution; degrades in the presence

of light, heat, and transition metal ions to

release nitric oxide.[2][3]

Solubility Soluble in water, DMSO, and ethanol.

Disposal Procedures
Due to its reactivity and hazardous nature, SNAP 398299 and its contaminated materials must

not be disposed of down the drain or in regular trash.[1] A two-pronged approach to disposal is

recommended: chemical inactivation followed by disposal as hazardous waste.

Experimental Protocol: Chemical Inactivation of SNAP
Waste
This protocol details a method for the chemical degradation of SNAP in waste solutions prior to

final disposal. This procedure should be performed in a certified chemical fume hood with

appropriate personal protective equipment (PPE).

Materials:

Waste SNAP solution

Sodium hydroxide (NaOH), 1 M solution

Ferrous sulfate (FeSO₄), 1 M solution
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pH paper or pH meter

Appropriate hazardous waste container

Procedure:

Preparation: In a chemical fume hood, place a container with the waste SNAP solution in a

larger secondary containment vessel.

Basification: Slowly add 1 M sodium hydroxide solution to the SNAP waste while stirring.

Monitor the pH, aiming for a pH greater than 9. This basic condition will promote the

hydrolysis of the S-nitroso bond.

Reduction: While continuing to stir, slowly add a 1 M solution of ferrous sulfate. A color

change may be observed as the SNAP is reduced. The typical molar ratio of ferrous sulfate

to SNAP should be approximately 2:1 to ensure complete reduction.

Reaction Time: Allow the mixture to react for at least 2 hours at room temperature to ensure

complete degradation of the SNAP.

Neutralization: After the reaction is complete, neutralize the solution by slowly adding a

suitable acid (e.g., 1 M hydrochloric acid) until the pH is between 6 and 8.

Disposal: The treated, neutralized solution should be collected in a properly labeled

hazardous waste container for pickup by certified waste management personnel.

Disposal of Contaminated Materials
All labware, gloves, and other materials that have come into contact with SNAP 398299 should

be considered hazardous waste.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, labeled hazardous waste bag or container.

Sharps: Needles, syringes, or other sharps contaminated with SNAP must be disposed of in

a designated sharps container for hazardous chemical waste.
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Glassware: Contaminated glassware should be decontaminated using the chemical

inactivation procedure described above before being washed for reuse or disposed of as

hazardous waste.

Signaling Pathways and Logical Relationships
The following diagrams illustrate the chemical degradation pathway of SNAP and the logical

workflow for its proper disposal.
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Caption: Chemical degradation pathway for SNAP disposal.
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Caption: Logical workflow for SNAP 398299 waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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